Cas no 62263-05-2 (Thiazole, 2-azido-5-bromo-4-phenyl-)

• Product name: Thiazole, 2-azido-5-bromo-4-phenyl-
• CAS No: 62263-05-2
• MF: C₉H₅BrN₄S
• MW: 281.131798505783
• CID: 451872
• PubChem ID: 71388149

Thiazole, 2-azido-5-bromo-4-phenyl- Chemical and Physical Properties

Names and Identifiers

• Thiazole, 2-azido-5-bromo-4-phenyl-
• 2-azido-5-bromo-4-phenyl-1,3-thiazole
• 2-azido-5-bromo-4-phenylthiazole
• DTXSID80810225
• 62263-05-2

• Inchi： InChI=1S/C9H5BrN4S/c10-8-7(6-4-2-1-3-5-6)12-9(15-8)13-14-11/h1-5H
• InChI Key： SYXKOYDSNCGAHG-UHFFFAOYSA-N
• SMILES： C1=CC=C(C=C1)C2=C(SC(=N2)N=[N+]=[N-])Br

Computed Properties

• Exact Mass: 279.94195
• Monoisotopic Mass: 279.94183g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 15
• Rotatable Bond Count: 2
• Complexity: 263
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 1
• XLogP3: 4.9
• Topological Polar Surface Area: 55.5Ų

Experimental Properties

• PSA: 61.65